Cas no 1782774-26-8 (3-(3-ethoxy-4-methoxyphenyl)propanal)

• Product Name: 3-(3-ethoxy-4-methoxyphenyl)propanal
• CAS No: 1782774-26-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 4961411
• PubChem ID: 84104363
• Update Time: 2025-08-03

3-(3-ethoxy-4-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-methoxyphenylpropanal
• 3-(3-ethoxy-4-methoxyphenyl)propanal

• Inchi： 1S/C12H16O3/c1-4-15-12-7-10(9(2)8-13)5-6-11(12)14-3/h5-9H,4H2,1-3H3
• InChI Key： PYGOSQYAZLRPJQ-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C(C=O)C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5

Additional information on 3-(3-ethoxy-4-methoxyphenyl)propanal

Introduction to 3-(3-ethoxy-4-methoxyphenyl)propanal (CAS No. 1782774-26-8)

3-(3-ethoxy-4-methoxyphenyl)propanal, identified by its Chemical Abstracts Service (CAS) number 1782774-26-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative, featuring a phenyl ring substituted with ethoxy and methoxy groups, has garnered attention due to its structural complexity and potential biological activities. The compound’s unique chemical profile makes it a valuable intermediate in the synthesis of various pharmacologically relevant molecules, particularly in the development of novel therapeutic agents.

The structural framework of 3-(3-ethoxy-4-methoxyphenyl)propanal consists of a benzene ring substituted at the 3-position with an ethoxy group (-OCH₂CH₃) and at the 4-position with a methoxy group (-OCH₃). This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interactions with biological targets. The presence of two electron-donating groups enhances the electrophilicity of the aldehyde functionality (CHO), making it susceptible to nucleophilic addition reactions, which are pivotal in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic aldehydes with substituents that mimic natural products. 3-(3-ethoxy-4-methoxyphenyl)propanal fits into this category, as its structural motifs are reminiscent of compounds found in traditional medicines and natural products. Studies have demonstrated that such derivatives often exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for drug discovery.

One of the most compelling aspects of 3-(3-ethoxy-4-methoxyphenyl)propanal is its role as a key intermediate in synthesizing biologically active molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The aldehyde group serves as a versatile handle for further functionalization, allowing chemists to introduce additional moieties that enhance binding affinity or selectivity towards specific biological targets. This flexibility has been leveraged in the design of molecules with potential applications in treating conditions such as cancer, neurodegenerative diseases, and infectious disorders.

Recent advancements in computational chemistry have further illuminated the therapeutic promise of 3-(3-ethoxy-4-methoxyphenyl)propanal. Molecular docking studies have identified its binding interactions with proteins such as kinases and transcription factors, suggesting that it may modulate signaling pathways critical for disease progression. These findings align with experimental observations where derivatives of this compound have shown inhibitory activity against relevant targets. The integration of experimental data with computational predictions provides a robust framework for rational drug design, enhancing the likelihood of success in preclinical and clinical trials.

The synthesis of 3-(3-ethoxy-4-methoxyphenyl)propanal presents an interesting challenge due to its structural complexity. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodology have streamlined these processes, making it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly effective in constructing the desired aromatic core with minimal byproducts.

The pharmacokinetic properties of 3-(3-ethoxy-4-methoxyphenyl)propanal are also under investigation to assess its suitability for therapeutic applications. Preliminary studies suggest that the compound exhibits reasonable solubility and stability under physiological conditions, which are essential attributes for any drug candidate. Additionally, its metabolic fate has been explored through in vitro studies, providing insights into potential side effects and interactions with other drugs.

As research continues to uncover new biological functions and synthetic strategies, the significance of 3-(3-ethoxy-4-methoxyphenyl)propanal is likely to grow. Its unique structural features offer a rich scaffold for designing molecules with tailored properties, making it an indispensable tool in pharmaceutical research. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,3-(3-ethoxy-4-methoxyphenyl)propanal (CAS No. 1782774-26-8) represents a fascinating compound with diverse applications in medicinal chemistry. Its structural complexity, coupled with its potential biological activities, positions it as a valuable asset in the quest for novel therapeutics. As our understanding of its properties expands through both experimental and computational approaches, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in healthcare today.